Cas no 57885-62-8 (B-naphthyl phenylphosphonate ammonium*crystalline)

B-naphthyl phenylphosphonate ammonium*crystalline structure
57885-62-8 structure
Product Name:B-naphthyl phenylphosphonate ammonium*crystalline
CAS No:57885-62-8
MF:C16H16NO3P
MW:301.276905059814
CID:1607310
PubChem ID:71308446
Update Time:2025-04-21

B-naphthyl phenylphosphonate ammonium*crystalline Chemical and Physical Properties

Names and Identifiers

    • B-naphthyl phenylphosphonate ammonium*crystalline
    • azanium,naphthalen-2-yloxy(phenyl)phosphinate
    • 57885-62-8
    • Ammonium naphthalen-2-yl phenylphosphonate
    • DTXSID20745507
    • Inchi: 1S/C16H13O3P.H3N/c17-20(18,16-8-2-1-3-9-16)19-15-11-10-13-6-4-5-7-14(13)12-15;/h1-12H,(H,17,18);1H3
    • InChI Key: ISEIUZOQVLCITQ-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(=O)([O-])OC1=CC=C2C=CC=CC2=C1.[NH4+]

Computed Properties

  • Exact Mass: 301.08678037g/mol
  • Monoisotopic Mass: 301.08678037g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 357
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.4Ų
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